Cas no 1339527-11-5 (2-chloro-4-(ethylsulfanyl)pyridine)

• Product Name: 2-chloro-4-(ethylsulfanyl)pyridine
• CAS No: 1339527-11-5
• MF: C₇H₈ClNS
• MW: 173.663119316101
• MDL: MFCD18378475
• CID: 4589450
• PubChem ID: 54596091
• Update Time: 2025-05-19

2-chloro-4-(ethylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(ethylsulfanyl)pyridine
• Pyridine, 2-chloro-4-(ethylthio)-

• MDL： MFCD18378475
• Inchi： 1S/C7H8ClNS/c1-2-10-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3
• InChI Key： AIUVTUGAHRYKMX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(SCC)=C1

Additional information on 2-chloro-4-(ethylsulfanyl)pyridine

Introduction to 2-Chloro-4-(Ethylsulfanyl)Pyridine (CAS No. 1339527-11-5)

2-Chloro-4-(ethylsulfanyl)pyridine, also known by its CAS number CAS No. 1339527-11-5, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique chemical properties and potential uses in drug development, agrochemicals, and advanced materials.

The molecular structure of 2-chloro-4-(ethylsulfanyl)pyridine consists of a pyridine ring with a chlorine atom at the 2-position and an ethylthio group (-SCH₂CH₃) at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the role of 2-chloro-4-(ethylsulfanyl)pyridine in medicinal chemistry, particularly as a building block for bioactive compounds. Researchers have explored its ability to act as a precursor for synthesizing complex heterocycles, which are crucial in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, 2-chloro-4-(ethylsulfanyl)pyridine can be prepared via several routes, including nucleophilic substitution and coupling reactions. The choice of synthetic method depends on the starting materials and desired purity levels. For instance, a common approach involves the reaction of pyridine derivatives with appropriate alkylating agents under controlled conditions.

The physical properties of CAS No. 1339527-11-5 are well-documented, with a melting point of approximately 68°C and a boiling point around 86°C under standard pressure conditions. These properties make it suitable for use in both laboratory settings and industrial applications where thermal stability is required.

One of the most promising areas of research involving 2-chloro-4-(ethylsulfanyl)pyridine is its application in materials science, particularly in the development of advanced polymers and organic semiconductors. Scientists have reported that this compound can serve as a functional monomer in polymer synthesis, contributing to improved electrical conductivity and mechanical strength.

In addition to its chemical applications, recent studies have also explored the environmental impact of CAS No. 1339527-11-5. Researchers have investigated its biodegradation pathways under different environmental conditions, aiming to develop sustainable methods for its disposal and recycling.

The demand for 2-chloro-4-(ethylsulfanyl)pyridine has grown significantly in recent years due to its versatility across multiple industries. Its ability to act as both a precursor and a final product makes it an essential compound in modern chemical synthesis.

In conclusion, CAS No. 1339527-11-5, or 2-chloro-4-(ethylsulfanyl)pyridine, continues to be a focal point in scientific research due to its unique properties and wide-ranging applications. As new discoveries emerge, this compound is expected to play an even more critical role in advancing both academic research and industrial innovation.